N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-piperidin-1-ylsulfonylbenzamide

• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H21N3O3S2/c21-13-17-16-5-4-6-18(16)27-20(17)22-19(24)14-7-9-15(10-8-14)28(25,26)23-11-2-1-3-12-23/h7-10H,1-6,11-12H2,(H,22,24)
• InChI Key: KXTLVTOMFUAXAN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCC4)C#N
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-piperidin-1-ylsulfonylbenzamide is a useful research compound. Its molecular formula is C20H21N3O3S2 and its molecular weight is 415.53. The purity is usually 95%.
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Scientific Research Applications

Anti-Cancer Activity

Compounds related to N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-piperidin-1-ylsulfonylbenzamide have demonstrated significant potential in anti-cancer activities. Notably, some novel 1,2-dihydropyridine, thiophene, and thiazole derivatives with a biologically active sulfone moiety exhibited in-vitro anti-cancer activity against human breast cancer cell line (MCF7). Certain compounds in this series showed better activity than the reference drug Doxorubicin (Al-Said, Bashandy, Al-Qasoumi, & Ghorab, 2011). Similarly, various heterocyclic derivatives synthesized from a key precursor of this compound family demonstrated high inhibitory effects against several human cancer cell lines, including breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268) (Shams, Mohareb, Helal, & Mahmoud, 2010).

Antimicrobial Activity

A series of polyfunctionalized acyclic and heterocyclic dye precursors and their respective azo (hydrazone) counterpart dyes based on 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide systems, closely related to the compound , displayed significant antimicrobial activity against most tested organisms. Some of these compounds even showed higher efficiency than standard treatments (Shams, Mohareb, Helal, & Mahmoud, 2011).

Application in Liquid Crystal Technology

The development of liquid crystal materials based on 5,6-dihydro-4H-cyclopenta[b]thiophene, a structural component of the compound of interest, has been explored. These materials have shown promise in creating high birefringence and large dielectric anisotropy liquid crystals, which are vital for various technological applications (Danyang, Xiaozhe, Juanli, Hu, Lingchao, Zhaoyi, Guo, An, & Jian, 2020).

Neuroleptic Activity

In a different context, derivatives of 1-(4-fluorophenyl)-4-(1-piperidinyl)-1-butanones substituted with structural moieties related to the compound have been synthesized and evaluated for neuroleptic activities. Some of these compounds demonstrated potent neuroleptic activity, comparable to existing neuroleptic drugs (Sato, Arimoto, Ueno, Kojima, Yamasaki, Sakurai, Kasahara, 1978).